Diethyl 1-benzyl-4-oxoazetidine-2,2-dicarboxylate

• CAS No.: 86694-79-3
• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol
• IUPAC Name: diethyl 1-benzyl-4-oxoazetidine-2,2-dicarboxylate
• InChI: InChI=1S/C16H19NO5/c1-3-21-14(19)16(15(20)22-4-2)10-13(18)17(16)11-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key: RQAHYNAQWHFDIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC(=O)N1CC2=CC=CC=C2)C(=O)OCC

Description

Diethyl 1-benzyl-4-oxoazetidine-2,2-dicarboxylate is a useful research compound. Its molecular formula is C16H19NO5 and its molecular weight is 305.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34.1 g. (0.1 moles) of diethyl N-benzyl-N-(chloroacetyl)-amino-malonate prepared according to Example 19 and 18.2 ml. (13.2 g., 0.13 moles) of triethyl amine in 100 ml. of benzene are stirred at room temperature for 8 hours. The mixture is shaken with 100 ml. of water, 50 ml. of a 10% aqueous hydrochloric acid solution and again with 100 ml. of water. The organic phase is dried with magnesium sulfate, filtered and from the filtrate benzene is distilled off. The oily residue is distilled at 149° to 150° C., under a pressure of 0.1 mmHg. 23 g. (75%) of the named compound are obtained.